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Compound of Interest

Compound Name: 2-Hexanol

Cat. No.: B165339 Get Quote

Essential Safety and Handling Guide for 2-
Hexanol
This guide provides immediate, essential safety and logistical information for the proper

handling and disposal of 2-Hexanol in a laboratory setting. Adherence to these protocols is

crucial for ensuring the safety of researchers, scientists, and drug development professionals

while minimizing environmental impact.

Chemical Safety and Hazard Information
2-Hexanol is a flammable liquid and vapor that can cause skin and serious eye irritation.[1][2]

[3] It may also be harmful if swallowed or inhaled.[1][4] The substance defats the skin, which

may lead to dryness or cracking with repeated exposure.[2][3] It is crucial to handle 2-Hexanol
in a well-ventilated area and to take precautionary measures against static discharge.[3][5]
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Property Value Source

CAS Number 626-93-7 [6]

Molecular Formula C₆H₁₄O [6]

Molar Mass 102.177 g·mol⁻¹ [6]

Boiling Point 136-140 °C (277-284 °F) [6]

Flash Point 41-45 °C (106-113 °F) [6][7]

Density 0.81 g/mL [6]

Solubility in Water 14 g/L (Poor) [6][7]

Personal Protective Equipment (PPE)
When handling 2-Hexanol, the following personal protective equipment is mandatory to ensure

personal safety.
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Equipment Specification Rationale

Eye and Face Protection
Safety glasses with side

shields or a face shield.[2]

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact, which

can cause irritation and

dryness.[1][2]

Respiratory Protection

Use in a well-ventilated area or

under a fume hood. If

ventilation is inadequate, a

NIOSH or CEN approved

respirator for organic vapors is

necessary.[1][3]

Avoids inhalation of vapors

which may cause respiratory

irritation.[1]

Protective Clothing

Laboratory coat and closed-toe

shoes. Flame-retardant

antistatic protective clothing is

recommended.

Protects against accidental

skin contact and potential fire

hazards.

Handling and Storage Procedures
Safe Handling:

Ventilation: Always handle 2-Hexanol in a well-ventilated area, preferably within a chemical

fume hood.[3]

Ignition Sources: Keep away from open flames, sparks, hot surfaces, and other sources of

ignition.[1][3] Use non-sparking tools.[3][5]

Static Discharge: Take precautionary measures to prevent the buildup of electrostatic charge

by grounding and bonding containers and receiving equipment.[1][3]

Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

the work area.[2]

Storage:
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Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

Incompatibilities: Store separately from strong oxidizing agents.[2]

Leaking Containers: Containers that have been opened must be carefully resealed and kept

upright to prevent leakage.[1]

Spill and Disposal Plan
Spill Response:

Immediate Action: Remove all sources of ignition and evacuate the area.[1][3]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[1]

Clean-up: Absorb the spillage with a non-combustible absorbent material such as sand,

earth, or vermiculite.[1][3]

Disposal of Clean-up Material: Collect the absorbent material and place it in a suitable,

sealed container for disposal as hazardous waste.[1][3]

Waste Disposal:

Designation: 2-Hexanol and its containers must be disposed of as hazardous waste.[8] Do

not mix with other waste.[1]

Disposal Route: Offer surplus and non-recyclable solutions to a licensed disposal company.

[1] All disposal must be in accordance with local, regional, and national regulations.[1]

Container Disposal: Leave the chemical in its original container.[1] Uncleaned containers

should be treated as the product itself.[1]

Procedural Workflow for Handling 2-Hexanol
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Workflow for Safe Handling of 2-Hexanol
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After Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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